N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C20H20ClN3O4S/c1-14-3-9-18(28-2)19(13-14)29(26,27)22-11-12-24-20(25)10-8-17(23-24)15-4-6-16(21)7-5-15/h3-10,13,22H,11-12H2,1-2H3
• InChI Key: HYBFXERHWMSIEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClN3O4S
• Molecular Weight: 433.9 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H20ClN3O4S and its molecular weight is 433.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antifungal Activity : A study by Zareef et al. (2007) involved the preparation of novel benzenesulfonamides bearing the 1,3,4-oxadiazole moiety, showcasing their potential antifungal and anti-HIV activities. This research underscores the versatility of benzenesulfonamide derivatives in drug development, particularly for infectious diseases (Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007).

• Antimicrobial and Antiproliferative Agents : El-Gilil's (2019) work describes the synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives with various biologically active moieties, demonstrating significant cytotoxic activity against lung and liver cancer cell lines, as well as notable antimicrobial properties. This highlights the compound's potential in cancer therapy and infection control (El-Gilil, 2019).

• Synthesis and Characterization for Biological Screening : Kantekin et al. (2015) reported on the synthesis and characterization of novel metallophthalocyanines derived from N-(3-(4-methoxybenzyl)-5-(4-chorophenyl)-4H-1,2,4-triazol-yl)-4-methylbenzenesulfonamide, showcasing their electrochemical and spectroelectrochemical properties. This study opens avenues for these compounds in electronic and catalytic applications, aside from their biological relevance (Kantekin, Sarkı, Koca, Bekircan, Aktas, Kobak, & Sağlam, 2015).

Potential for Antitumor Activity

• Antitumor Activity of Substituted Indazole Derivatives : Abbassi et al. (2014) synthesized N‐[6‐indazolyl]arylsulfonamides and evaluated their antiproliferative and apoptotic activities against human tumor cell lines, finding significant antiproliferative activity. This research points to the potential use of these compounds in developing novel anticancer therapies (Abbassi, Rakib, Chicha, Bouissane, Hannioui, Aiello, Gangemi, Castagnola, Rosano, & Viale, 2014).